7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 7-thiophen-3-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C10H11N3S/c1-4-13-5-3-11-10(13)12-9(1)8-2-6-14-7-8/h2-3,5-7,9H,1,4H2,(H,11,12)
• InChI Key: NKWHSFJFXIHMQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CN=C2NC1C3=CSC=C3

Description

7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a partially saturated bicyclic heterocycle comprising an imidazo[1,2-a]pyrimidine core fused with a thiophene substituent at position 6. The thiophen-3-yl group introduces sulfur-based electronic effects, which may influence reactivity, binding affinity, and pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine typically involves the condensation of thiophene derivatives with imidazopyrimidine precursors. One common method is the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the aforementioned synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may yield various substituted derivatives .

Scientific Research Applications

Biological Activities

Research has indicated that 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits several significant biological activities:

• Antitumor Activity : This compound has been shown to inhibit the growth of various cancer cell lines. Its mechanism involves the inhibition of specific kinases that are crucial for tumor growth and proliferation.
• Antimicrobial Properties : Studies suggest that this compound possesses antimicrobial activity against a range of pathogens, making it a candidate for further development in treating infectious diseases.
• Kinase Inhibition : The compound selectively inhibits certain kinases involved in cancer signaling pathways. This selectivity is critical for developing targeted therapies that minimize side effects associated with conventional chemotherapy.

Applications in Drug Development

The unique properties of 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine make it a valuable candidate in drug discovery and development. Notable applications include:

• Cancer Therapeutics : Due to its antitumor activity and kinase inhibition capabilities, this compound is being explored as a potential lead in the development of new cancer therapies.
• Antimicrobial Agents : Its effectiveness against various pathogens positions it as a promising candidate for new antimicrobial drugs.
• Cosmetic Formulations : There is emerging interest in the use of this compound in cosmetic formulations due to its potential skin benefits and stability in topical applications.

Case Studies and Research Findings

Several studies have documented the efficacy of 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine:

• A study published in the Brazilian Journal of Pharmaceutical Sciences highlighted its use in developing formulations aimed at enhancing skin hydration and reducing irritation in topical applications .
• Research conducted on its antitumor properties demonstrated significant inhibition of cell proliferation in several cancer cell lines through specific kinase pathways .

Mechanism of Action

The mechanism of action of 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves its interaction with specific molecular targets and pathways. For example, its kinase inhibiting activity is due to its ability to bind to the ATP-binding site of kinases, thereby preventing phosphorylation of target proteins. Its estrogen receptor modulating activity involves binding to estrogen receptors, leading to changes in gene expression .

Comparison with Similar Compounds

Core Ring Modifications

Imidazo[1,2-a]pyrimidine vs. Thiazolo[3,2-a]pyrimidine
The compound 5-Phenyl-7-(thiophen-2-yl)-2H-thiazolo[3,2-a]pyrimidine-3,6(5H,7H)-dione () replaces the imidazole ring with a thiazole moiety. Key differences include:

• Electronic Effects : The thiazole introduces an additional sulfur atom, increasing electron-withdrawing properties compared to the imidazole nitrogen.
• Hydrogen Bonding : The imidazole NH group in the target compound may enhance hydrogen bonding, whereas the thiazole lacks this feature.
• Spectral Data : The IR spectrum of the thiazolo derivative shows C=O stretches at 1708 and 1680 cm⁻¹, absent in the imidazo core, indicating distinct functional groups .

Table 1: Core Ring Comparison

Compound	Core Structure	Key Substituents	IR Stretches (cm⁻¹)
Target Compound	Imidazo[1,2-a]pyrimidine	Thiophen-3-yl	N/A (Not Reported)
5-Phenyl-7-(thiophen-2-yl)-...	Thiazolo[3,2-a]pyrimidine	Thiophen-2-yl, C=O	1708, 1680

Substituent Position and Electronic Effects

Thiophen-3-yl vs. Thiophen-2-yl
The position of the thiophene substituent significantly impacts electronic properties:

• Thiophen-3-yl : Attached at position 3, this substituent may induce steric hindrance and alter π-π stacking interactions compared to the 2-position.
• Thiophen-2-yl : In , the (E)-2-Phenyl-N-(thiophen-2-ylmethylene)imidazo[1,2-a]pyrimidin-3-amine derivative shows enhanced conjugation due to the 2-position thiophene, as evidenced by quantum chemical calculations predicting distinct charge distribution and frontier molecular orbitals .

Table 2: Substituent Position Impact

Compound	Substituent Position	Key Properties
Target Compound	Thiophen-3-yl	Potential steric effects, moderate conjugation
Compound	Thiophen-2-yl	Enhanced conjugation, altered charge distribution

Functional Group Variations

Carbohydrazide vs. Carboxamide Derivatives

• Its IR spectrum shows NH stretches at 3401 and 3343 cm⁻¹ .
• Carboxamide () : The 5-(substituted aldehyde)-7-methyl-3-oxo-N-phenyl...carboxamide analog includes a tetrahydroxytetrahydro-2H-pyran-2-yl group, enhancing hydrophilicity and steric bulk compared to the thiophene group .

Table 3: Functional Group Comparison

Compound	Functional Groups	Key Spectral Features
Target Compound	Thiophene	N/A
Carbohydrazide	Nitro, Carbohydrazide	IR: 3401, 3343 cm⁻¹
Carboxamide	Aldehyde, Pyran	Not Reported

Hydrogenation and Solubility

• Hydrogenated Derivatives (): Compounds like 7-(1-Methylcyclopropyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (MW: 177.25) and 5-(1-Methylcyclopropyl)-... However, data on melting points and solubility are absent .
• Biological Potentials (): Thiadiazolo-pyrimidine derivatives (e.g., 2-R5-oxo-5H-6-Carboxamid-7-phenyl-1,3,4-thiadiazolo[3,2-a]pyrimidine) show synthesized bioactivity, though specific data for the target compound remain unreported .

Biological Activity

7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores the compound's pharmacological properties, including its antimicrobial, anticancer, and enzyme inhibition activities, supported by case studies and research findings.

• Molecular Formula : C$_{10}$H$_{11}$N$_3$S
• Molecular Weight : 219.31 g/mol
• CAS Number : 1109226-43-8

Antimicrobial Activity

Recent studies have demonstrated that derivatives of imidazo[1,2-a]pyrimidine exhibit significant antimicrobial properties. For instance:

• Minimum Inhibitory Concentration (MIC) : Certain derivatives showed MIC values as low as 0.22 to 0.25 μg/mL against various pathogens, indicating potent antibacterial effects .
• Biofilm Inhibition : The compound has shown effectiveness in reducing biofilm formation in Staphylococcus aureus and Staphylococcus epidermidis, outperforming standard antibiotics like Ciprofloxacin in some assays .

Compound	MIC (μg/mL)	Biofilm Reduction (%)
7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	0.22 - 0.25	Superior to Ciprofloxacin

Anticancer Activity

The compound's potential as an anticancer agent has been explored in various studies:

• Cell Line Studies : In vitro tests indicated that certain derivatives of imidazo[1,2-a]pyrimidine exhibited cytotoxic effects on cancer cell lines with IC$_{50}$ values greater than 60 μM, suggesting a non-cytotoxic profile at lower concentrations .
• Mechanism of Action : The compound acts as an inhibitor of DNA gyrase and dihydrofolate reductase (DHFR), with IC$_{50}$ values ranging from 12.27–31.64 μM for DNA gyrase and 0.52–2.67 μM for DHFR inhibition .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit specific enzymes:

• DNA Gyrase Inhibition : This enzyme is crucial for bacterial DNA replication; thus, its inhibition can lead to bactericidal effects.
• Dihydrofolate Reductase (DHFR) : Inhibition of DHFR is significant in cancer therapy as it interferes with folate metabolism essential for DNA synthesis.

Case Studies

• Antimicrobial Evaluation : A study focused on the antimicrobial activity of various imidazo derivatives found that those similar to 7-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine had promising results against gram-positive and gram-negative bacteria.
• Cytotoxicity Assessment : Research involving human cancer cell lines demonstrated that the compound could induce apoptosis without significant toxicity to normal cells.